Cas no 2708-83-0 (2-fluoro-3-hydroxy-3-methylbutanoic acid)

2-fluoro-3-hydroxy-3-methylbutanoic acid structure
2708-83-0 structure
Product name:2-fluoro-3-hydroxy-3-methylbutanoic acid
CAS No:2708-83-0
MF:C5H9FO3
MW:136.121565580368
MDL:MFCD19230303
CID:4643535
PubChem ID:55301772

2-fluoro-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-3-hydroxy-3-methylbutanoic acid
    • MDL: MFCD19230303
    • Inchi: 1S/C5H9FO3/c1-5(2,9)3(6)4(7)8/h3,9H,1-2H3,(H,7,8)
    • InChI Key: BPAVPWCRWRTHOJ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(F)C(O)(C)C

Computed Properties

  • Exact Mass: 136.05357231g/mol
  • Monoisotopic Mass: 136.05357231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų
  • XLogP3: 0.1

2-fluoro-3-hydroxy-3-methylbutanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-264744-0.05g
2-fluoro-3-hydroxy-3-methylbutanoic acid
2708-83-0 95%
0.05g
$229.0 2024-06-18
Chemenu
CM460773-1g
2-fluoro-3-hydroxy-3-methylbutanoic acid
2708-83-0 95%+
1g
$1830 2023-03-20
Enamine
EN300-264744-10.0g
2-fluoro-3-hydroxy-3-methylbutanoic acid
2708-83-0 95%
10.0g
$4236.0 2024-06-18
Enamine
EN300-264744-1g
2-fluoro-3-hydroxy-3-methylbutanoic acid
2708-83-0 95%
1g
$986.0 2023-09-14
A2B Chem LLC
AX47046-100mg
2-fluoro-3-hydroxy-3-methylbutanoic acid
2708-83-0 95%
100mg
$395.00 2024-04-20
A2B Chem LLC
AX47046-2.5g
2-fluoro-3-hydroxy-3-methylbutanoic acid
2708-83-0 95%
2.5g
$2068.00 2024-04-20
A2B Chem LLC
AX47046-10g
2-fluoro-3-hydroxy-3-methylbutanoic acid
2708-83-0 95%
10g
$4494.00 2024-04-20
1PlusChem
1P01EBLY-5g
2-fluoro-3-hydroxy-3-methylbutanoic acid
2708-83-0 95%
5g
$3595.00 2024-05-08
A2B Chem LLC
AX47046-500mg
2-fluoro-3-hydroxy-3-methylbutanoic acid
2708-83-0 95%
500mg
$844.00 2024-04-20
1PlusChem
1P01EBLY-250mg
2-fluoro-3-hydroxy-3-methylbutanoic acid
2708-83-0 95%
250mg
$664.00 2024-05-08

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